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Compound of Interest

Compound Name: 3-Pentylpyridine

CAS No.: 1802-20-6

Cat. No.: B157321

Get Quote

A thorough understanding of a molecule's fundamental properties is a prerequisite for its

effective application in research and development. 3-Pentylpyridine is an aromatic heterocycle

belonging to the pyridine derivative class of organic compounds.[1] Its structure is

characterized by a pyridine ring substituted with a five-carbon alkyl chain at the C-3 position.

Physicochemical and Structural Properties
The combination of a polar pyridine head and a non-polar pentyl tail imparts an amphipathic

character to the molecule, influencing its solubility, lipophilicity, and potential for intermolecular

interactions. Key quantitative data are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b157321#bc-rfq
https://www.benchchem.com/product/b157321/docs?utm_src=pdf-body#core-scientific-profile-of-3-pentylpyridine
https://foodb.ca/compounds/FDB013462
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₅N PubChem[2]

Molecular Weight 149.23 g/mol PubChem[2]

CAS Number 1802-20-6 The Good Scents Company[3]

Boiling Point 221-225 °C at 760 mmHg ChemSrc[4], PubChem[2]

Density ~0.91 g/cm³
The Good Scents Company[3],

ChemSrc[4]

Flash Point 96.1 °C (205 °F)
The Good Scents Company[3],

ChemSrc[4]

Appearance Colorless to pale yellow liquid The Good Scents Company[3]

logP (o/w) ~3.0 - 3.5
FooDB[1], The Good Scents

Company[3]

Hydrogen Bond Acceptors 1 PubChem[2]

Rotatable Bond Count 4 PubChem[2]

Structural Formula and Elucidation
The molecular architecture of 3-Pentylpyridine is central to its chemical behavior. The pyridine

ring provides a site for hydrogen bonding via the nitrogen lone pair, while the flexible pentyl

chain contributes to van der Waals interactions and dictates the molecule's lipophilicity.

Caption: 2D Structural Formula of 3-Pentylpyridine.

Synthesis and Characterization
The construction of the C-C bond between the pyridine scaffold and the alkyl chain is a key

synthetic challenge. Palladium-catalyzed cross-coupling reactions represent the state-of-the-art

for this transformation due to their high efficiency, substrate tolerance, and reproducibility.[5]

Synthetic Strategy: Palladium-Catalyzed Suzuki-Miyaura
Cross-Coupling
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The Suzuki-Miyaura reaction is a powerful and widely adopted method for forming C(sp²)-

C(sp³) bonds.[6] The choice of this methodology is driven by the commercial availability of

starting materials (3-halopyridines and alkylboronic acids/esters), the relatively mild reaction

conditions, and the generation of non-toxic borate byproducts. The catalytic cycle provides a

reliable pathway to the desired product.

Starting Materials
- 3-Bromopyridine

- Pentylboronic Acid Pinacol Ester

Reaction Vessel
(Inert Atmosphere, 80-100°C)

Catalyst System
- Pd(dppf)Cl₂

- K₂CO₃ (Base)

Solvent
- Dioxane/H₂O

Aqueous Workup
& Extraction

Reaction Completion
Column Chromatography

3-Pentylpyridine
(Pure Product)

Spectroscopic
Characterization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Pentylpyridine.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a representative procedure for synthesizing 3-Pentylpyridine.

Causality: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0)

active catalyst. The base is essential for the transmetalation step of the catalytic cycle.

Materials:

3-Bromopyridine

n-Pentylboronic acid, pinacol ester

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

Potassium Carbonate (K₂CO₃)

1,4-Dioxane (anhydrous)
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Water (degassed)

Standard glassware for inert atmosphere synthesis

Procedure:

Vessel Preparation: A three-neck round-bottom flask equipped with a condenser, magnetic

stir bar, and nitrogen inlet is flame-dried and cooled under a stream of nitrogen.

Reagent Addition: The flask is charged with 3-bromopyridine (1.0 eq), n-pentylboronic acid

pinacol ester (1.2 eq), K₂CO₃ (2.5 eq), and Pd(dppf)Cl₂ (0.03 eq).

Solvent Addition: Anhydrous 1,4-dioxane and degassed water (4:1 v/v) are added via

cannula.

Reaction Execution: The heterogeneous mixture is heated to 90 °C with vigorous stirring.

Reaction progress is monitored by TLC or GC-MS until the consumption of the limiting

reagent (3-bromopyridine).

Workup: Upon completion, the reaction is cooled to ambient temperature and diluted with

water. The aqueous phase is extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

Na₂SO₄, filtered, and concentrated under reduced pressure. The resulting crude oil is

purified by silica gel column chromatography to afford 3-Pentylpyridine.

Structural Verification and Purity Assessment
Confirmation of the product's identity and purity is achieved through a suite of standard

analytical techniques.[7][8][9] Each method provides complementary information for

unambiguous structure elucidation.
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Technique Purpose
Expected Key
Observations for 3-
Pentylpyridine

¹H NMR
Elucidates the proton

framework and connectivity.

Aromatic signals in the δ 7.0-

8.5 ppm range characteristic of

a 3-substituted pyridine;

multiple aliphatic signals in the

δ 0.8-2.7 ppm range

corresponding to the pentyl

chain, including a terminal

methyl triplet.

¹³C NMR
Determines the number of

unique carbon environments.

Five distinct signals in the

aromatic region (~120-150

ppm) and five signals in the

aliphatic region (~14-36 ppm).

Mass Spectrometry (EI-MS)
Confirms molecular weight and

fragmentation pattern.

A molecular ion peak (M⁺) at

m/z = 149.

FT-IR Spectroscopy

Identifies characteristic

functional groups and bond

types.[8]

C-H stretching (aromatic

~3050 cm⁻¹, aliphatic ~2850-

2960 cm⁻¹), C=C and C=N ring

stretching (~1400-1600 cm⁻¹).

Applications in Drug Discovery and Development
Pyridine derivatives are a cornerstone of medicinal chemistry, appearing in numerous approved

drugs and clinical candidates.[10][11] The 3-alkylpyridine scaffold, as exemplified by 3-
Pentylpyridine, serves as a versatile building block for creating new molecular entities with

tailored pharmacological profiles.[12]

Role as a Pharmacophore and Molecular Scaffold
The utility of 3-Pentylpyridine in drug design stems from its hybrid nature:

Lipophilicity Modification: The pentyl group is a classic tool for increasing a molecule's

lipophilicity. This is a critical parameter for optimizing a drug's ADME (Absorption,
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Distribution, Metabolism, and Excretion) properties, particularly its ability to cross cell

membranes and reach its biological target.

Bioisosteric Replacement: The pyridine ring can serve as a bioisostere for a phenyl ring,

introducing a hydrogen bond acceptor and altering the molecule's electrostatic potential and

solubility profile.

Vector for Target Interaction: The nitrogen atom can engage in crucial hydrogen bonding or

ionic interactions within a protein's binding site, while the alkyl chain can explore hydrophobic

pockets to enhance binding affinity.

Synthetic analogs of 3-alkylpyridine marine alkaloids have demonstrated significant potential,

exhibiting antibacterial and antibiofilm activities, including against resistant strains like MRSA.

[13][14]
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Caption: Logical flow of utilizing 3-Pentylpyridine in drug discovery.

Safety, Handling, and Storage
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Proper laboratory practice is mandatory when handling 3-Pentylpyridine and its precursors.

While a specific MSDS for 3-Pentylpyridine should always be consulted, the safety profile can

be inferred from related compounds like 3-picoline.[15]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses with side shields or goggles, and a flame-retardant lab coat.

Engineering Controls: Handle in a certified chemical fume hood to avoid inhalation of vapors.

Ensure access to an eyewash station and safety shower.

Handling: Keep away from heat, sparks, open flames, and other sources of ignition.[16] Use

non-sparking tools and take precautionary measures against static discharge. Avoid contact

with skin, eyes, and clothing.[17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and strong acids.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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